Cas no 111475-66-2 ((Hept-6-en-1-yl)(methyl)amine)

• Product Name: (Hept-6-en-1-yl)(methyl)amine
• CAS No: 111475-66-2
• MF: C₈H₁₇N
• MW: 127.22728228569
• MDL: MFCD19218490
• CID: 2119172
• Update Time: 2025-06-25

(Hept-6-en-1-yl)(methyl)amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-6-Hepten-1-amine
• (hept-6-en-1-yl)(methyl)amine
• hept-6-enyl-methyl-amine
• N-(6-heptenyl)-N-methylamine
• NE24800
• (Hept-6-en-1-yl)(methyl)amine

• MDL： MFCD19218490
• Inchi： 1S/C8H17N/c1-3-4-5-6-7-8-9-2/h3,9H,1,4-8H2,2H3
• InChI Key： RHYADGCARWUNMC-UHFFFAOYSA-N
• SMILES： N(C)CCCCCC=C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 6
• Complexity: 59.6
• Topological Polar Surface Area: 12

(Hept-6-en-1-yl)(methyl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on (Hept-6-en-1-yl)(methyl)amine

Comprehensive Overview of (Hept-6-en-1-yl)(methyl)amine (CAS No. 111475-66-2): Properties, Applications, and Industry Insights

(Hept-6-en-1-yl)(methyl)amine (CAS No. 111475-66-2) is a specialized organic compound belonging to the class of unsaturated aliphatic amines. This molecule features a unique combination of a hept-6-en-1-yl chain and a methylamine group, making it a versatile intermediate in synthetic chemistry. Its double bond at the sixth carbon position offers reactivity for further functionalization, while the amine moiety enables participation in condensation, alkylation, and other key reactions. Researchers and industries value this compound for its role in producing flavoring agents, pharmaceutical intermediates, and specialty polymers.

In recent years, the demand for bio-based amines and sustainable chemical intermediates has surged, aligning with global trends toward green chemistry. (Hept-6-en-1-yl)(methyl)amine is often discussed in the context of renewable feedstock utilization, as its structure can be derived from plant-derived olefins. This positions it as a candidate for eco-friendly synthesis routes, a topic frequently searched in academic databases and industrial forums. Users also inquire about its storage conditions, solubility profiles, and compatibility with catalysts, reflecting practical concerns in laboratory and production settings.

The compound’s physical properties include a moderate boiling point and solubility in common organic solvents like ethanol, ether, and dichloromethane. These traits facilitate its use in multistep synthesis and catalytic systems. Analytical techniques such as GC-MS, NMR spectroscopy, and HPLC are typically employed to verify its purity, a detail often queried by quality control professionals. Additionally, its stability under inert atmospheres and recommendations for light-sensitive storage are critical for handling protocols.

From an application standpoint, (Hept-6-en-1-yl)(methyl)amine serves as a precursor for surfactants and corrosion inhibitors, addressing needs in the materials science sector. Its potential in agrochemical formulations has also been explored, particularly for slow-release nitrogen compounds. These niches align with trending searches for high-efficiency crop solutions and non-toxic additives. Furthermore, the compound’s low ecotoxicity profile makes it a subject of interest in environmental impact assessments.

Innovations in catalysis and process optimization have further elevated the relevance of CAS No. 111475-66-2. For instance, recent patents highlight its use in asymmetric hydrogenation to produce chiral amines, a hot topic in pharmaceutical research. Such advancements respond to frequent user queries about stereoselective synthesis and cost-effective scaling. The compound’s compatibility with transition-metal catalysts (e.g., palladium or ruthenium complexes) is another area of active investigation.

To summarize, (Hept-6-en-1-yl)(methyl)amine (CAS No. 111475-66-2) bridges multiple disciplines—from organic synthesis to industrial applications. Its adaptability to green chemistry principles and alignment with market trends ensure sustained interest. For researchers, addressing FAQs about its synthetic pathways, safety data, and commercial availability will enhance engagement, while SEO-optimized content around these keywords can improve visibility in scientific search engines.